![molecular formula C6H8N2O2 B1592231 1,5-Dimethyl-1H-imidazole-4-carboxylic acid CAS No. 80304-42-3](/img/structure/B1592231.png)
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
Overview
Description
1,5-Dimethyl-1H-imidazole-4-carboxylic acid (DICA) is an important organic compound in the field of synthetic chemistry. It is a versatile building block for a variety of applications, ranging from pharmaceuticals to biotechnology. DICA is a five-membered heterocyclic compound with an imidazole ring structure, and is a useful intermediate for the synthesis of other compounds.
Scientific Research Applications
Pharmaceutical Research
Imidazole derivatives are known for their therapeutic potential. They have been evaluated for antitumor potential against different cancer cell lines .
Chemical Synthesis
Imidazoles can be used in the synthesis of various compounds. For example, they have been employed to functionalize poly(propylene imine) dendrimers .
Material Science
Imidazole compounds have been used as catalysts in the synthesis of other materials, such as nano-Fe3O4@Ca3(PO4)2 used for synthesizing tetra-substituted imidazole derivatives .
Organic Chemistry
There have been advances in the regiocontrolled synthesis of substituted imidazoles, which are key components in functional molecules used in everyday applications .
Oxidative Condensation Reactions
Imidazoles have been involved in one-pot oxidative condensation reactions to produce tri-substituted imidazol-4-ones, including spiroimidazol-4-ones .
properties
IUPAC Name |
1,5-dimethylimidazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJWMSFLDPWTOSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN1C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594404 | |
Record name | 1,5-Dimethyl-1H-imidazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid | |
CAS RN |
80304-42-3 | |
Record name | 1,5-Dimethyl-1H-imidazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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